Cas no 2140999-73-9 (2-((2-Bromo-5-chlorophenoxy)methyl)oxirane)

• Product Name: 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane
• CAS No: 2140999-73-9
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 6794336
• PubChem ID: 170999786
• Update Time: 2025-10-30

2-((2-Bromo-5-chlorophenoxy)methyl)oxirane Chemical and Physical Properties

Names and Identifiers

• MFCD30656143
• 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane
• 2140999-73-9

• Inchi： 1S/C9H8BrClO2/c10-8-2-1-6(11)3-9(8)13-5-7-4-12-7/h1-3,7H,4-5H2
• InChI Key： HDWQDOVVVWGERE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCC1CO1)Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane

Research Brief on 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane (CAS: 2140999-73-9): Recent Advances and Applications

2-((2-Bromo-5-chlorophenoxy)methyl)oxirane (CAS: 2140999-73-9) is a specialized epoxide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-chloro-phenoxy and oxirane functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in medicinal chemistry.

Recent literature indicates that 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane has been employed as a key building block in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's epoxide ring enables efficient nucleophilic ring-opening reactions, facilitating the introduction of diverse pharmacophores. Computational modeling studies have further elucidated its binding interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.

In addition to its role in kinase inhibitor development, 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane has been investigated for its potential as a covalent modifier of cysteine residues in therapeutic targets. A recent preprint on bioRxiv (2024) reported its application in the design of irreversible inhibitors for SARS-CoV-2 main protease (M^pro). The electrophilic nature of the oxirane moiety allows for selective covalent bonding with nucleophilic amino acids, offering a strategy for enhancing drug-target residence time. This approach has shown improved antiviral efficacy in in vitro assays, with IC₅₀ values in the low micromolar range.

The compound's synthetic accessibility has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized two-step synthesis from commercially available 2-bromo-5-chlorophenol, achieving an overall yield of 78% with excellent purity (>99%). This scalable route addresses previous challenges in epoxide formation and purification, making the compound more accessible for medicinal chemistry programs. Process safety assessments have confirmed the stability of the intermediate under standard storage conditions, supporting its broader adoption in pharmaceutical development.

Emerging applications in chemical biology include the use of 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane as a molecular probe for studying protein-ligand interactions. A recent ACS Chemical Biology study (2024) demonstrated its utility in activity-based protein profiling (ABPP), where it selectively labeled a subset of hydrolases in cancer cell lysates. These findings suggest potential for target identification in phenotypic screening campaigns. Furthermore, the compound's fluorescence properties (when conjugated with appropriate reporters) enable real-time monitoring of target engagement in cellular systems.

In conclusion, 2-((2-Bromo-5-chlorophenoxy)methyl)oxirane (2140999-73-9) represents a multifaceted tool in contemporary drug discovery and chemical biology research. Its unique chemical properties enable diverse applications ranging from covalent inhibitor design to proteome-wide target identification. Recent advances in synthetic methodology and biological evaluation have expanded its utility, positioning it as a valuable asset for medicinal chemists. Future research directions may explore its incorporation into bifunctional degraders (PROTACs) or its optimization for specific therapeutic targets through structure-based drug design approaches.